Cas no 258525-51-8 (3-[(1S)-1-hydroxyethyl]benzonitrile)

• Product Name: 3-[(1S)-1-hydroxyethyl]benzonitrile
• CAS No: 258525-51-8
• MF: C₉H₉NO
• MW: 147.1739
• CID: 2950444
• PubChem ID: 51886733
• Update Time: 2025-06-12

3-[(1S)-1-hydroxyethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-cyanophenyl)ethanol
• 3-[(1S)-1-Hydroxyethyl]benzonitrile
• (S)-3-(1-hydroxyethyl)benzonitrile
• Benzonitrile, 3-[(1S)-1-hydroxyethyl]-
• Z1456185005
• CS-0222826
• Z1127664384
• AKOS012670011
• EN300-112796
• 258525-51-8
• SCHEMBL214901
• 3-[(1S)-1-hydroxyethyl]benzonitrile

• Inchi： 1S/C9H9NO/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5,7,11H,1H3/t7-/m0/s1
• InChI Key： ZGFGALOARUPOBS-ZETCQYMHSA-N
• SMILES： O([H])[C@@]([H])(C([H])([H])[H])C1=C([H])C([H])=C([H])C(C#N)=C1[H]

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44

Experimental Properties

• Density: 1.12
• Boiling Point: 267 ºC
• Flash Point: 115 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-[(1S)-1-hydroxyethyl]benzonitrile

Research Brief on 3-[(1S)-1-hydroxyethyl]benzonitrile (CAS: 258525-51-8) in Chemical Biology and Pharmaceutical Applications

3-[(1S)-1-hydroxyethyl]benzonitrile (CAS: 258525-51-8) is a chiral benzonitrile derivative that has garnered significant attention in recent pharmaceutical and chemical biology research due to its potential as a versatile intermediate and bioactive scaffold. This compound's unique structural features, including the stereogenic center at the hydroxyethyl group and the electron-withdrawing nitrile moiety, make it an attractive candidate for drug discovery and medicinal chemistry applications. Recent studies have explored its utility in asymmetric synthesis, enzyme inhibition, and as a precursor for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in the synthesis of potent γ-secretase modulators for Alzheimer's disease treatment. The researchers utilized the chiral hydroxyethyl group to control stereochemistry in subsequent synthetic steps, achieving excellent enantioselectivity (up to 99% ee) in the final products. The nitrile functionality proved crucial for both synthetic manipulation and biological activity, serving as a hydrogen bond acceptor in enzyme interactions.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 3-[(1S)-1-hydroxyethyl]benzonitrile showed promising activity against drug-resistant Gram-positive bacteria, with MIC values as low as 2 μg/mL against MRSA strains. The study highlighted the importance of the (S)-configuration at the hydroxyethyl group for maintaining antibacterial potency while reducing cytotoxicity against human cells. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis by binding to penicillin-binding protein 2a (PBP2a).

Recent advances in synthetic methodology have expanded the accessibility of this compound. A 2024 Nature Communications paper described an efficient biocatalytic route to 3-[(1S)-1-hydroxyethyl]benzonitrile using engineered ketoreductases, achieving >95% yield and >99% enantiomeric excess under mild conditions. This green chemistry approach significantly improves upon previous chemical synthesis methods that required expensive chiral auxiliaries or harsh reduction conditions. The developed enzymatic process has been successfully scaled up to kilogram quantities, facilitating further pharmaceutical development.

Ongoing clinical trials (as of Q2 2024) are investigating several drug candidates derived from 3-[(1S)-1-hydroxyethyl]benzonitrile scaffold, including a novel DPP-4 inhibitor for type 2 diabetes and a selective serotonin reuptake enhancer for depression treatment. Preliminary results from Phase II trials of the diabetes candidate show superior glycemic control compared to existing therapies, with reduced side effects. The compound's metabolic stability, attributed to the benzonitrile core, appears to contribute to these favorable pharmacokinetic properties.

Future research directions for 3-[(1S)-1-hydroxyethyl]benzonitrile include exploration of its potential in targeted protein degradation (PROTAC technology) and as a building block for covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their pipelines, with expectations of IND filings within the next 2-3 years. The versatility of this chiral benzonitrile derivative continues to make it a valuable tool for medicinal chemists and chemical biologists working on next-generation therapeutics.